Cas no 1875171-60-0 (Ethyl 3-[(2-aminoethyl)amino]benzoate)

• Product Name: Ethyl 3-[(2-aminoethyl)amino]benzoate
• CAS No: 1875171-60-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5605908
• PubChem ID: 165899397
• Update Time: 2025-06-30

Ethyl 3-[(2-aminoethyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 1875171-60-0
• ethyl 3-[(2-aminoethyl)amino]benzoate
• EN300-9996529
• Ethyl 3-[(2-aminoethyl)amino]benzoate

• Inchi： 1S/C11H16N2O2/c1-2-15-11(14)9-4-3-5-10(8-9)13-7-6-12/h3-5,8,13H,2,6-7,12H2,1H3
• InChI Key： PQJCPRVQEKRKDM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)NCCN)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 3-[(2-aminoethyl)amino]benzoate

Ethyl 3-[(2-aminoethyl)amino]benzoate (CAS No. 1875171-60-0): A Comprehensive Overview

Ethyl 3-[(2-aminoethyl)amino]benzoate, identified by its CAS number 1875171-60-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoate core functionalized with aminoethyl chains, has garnered attention due to its potential applications in drug development and therapeutic interventions. The structural uniqueness of Ethyl 3-[(2-aminoethyl)amino]benzoate lies in its ability to interact with biological targets in novel ways, making it a promising candidate for further investigation.

The benzoate moiety is well-known for its presence in various pharmacologically active molecules, contributing to properties such as solubility and bioavailability. The introduction of aminoethyl groups further enhances the compound's potential by introducing basicity and hydrogen bonding capabilities, which are crucial for binding to biological targets. This structural feature makes Ethyl 3-[(2-aminoethyl)amino]benzoate particularly interesting for designing molecules that can modulate enzyme activity or receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of Ethyl 3-[(2-aminoethyl)amino]benzoate with various biological targets. Studies have shown that this compound exhibits promising binding properties with enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator. For instance, preliminary computational studies indicate that it may interact with enzymes such as cytochrome P450s, which are crucial for drug metabolism and have been implicated in various diseases.

In addition to its potential as a direct therapeutic agent, Ethyl 3-[(2-aminoethyl)amino]benzoate has shown promise as a scaffold for drug discovery. Its unique structure allows for modifications at multiple sites, enabling the creation of libraries of derivatives with tailored properties. This flexibility has been exploited in high-throughput screening campaigns to identify novel compounds with enhanced efficacy and reduced toxicity. The benzoate core provides a stable framework, while the aminoethyl chains offer opportunities for further functionalization, making it an ideal candidate for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 3-[(2-aminoethyl)amino]benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzoic acid derivative, followed by esterification and subsequent amination reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods not only enhance the overall yield but also minimize byproduct formation, ensuring a cleaner final product.

The pharmacological profile of Ethyl 3-[(2-aminoethyl)amino]benzoate is still under investigation, but initial studies suggest that it may have applications in treating inflammatory diseases and neurological disorders. The compound's ability to modulate enzyme activity and interact with biological targets makes it a valuable tool for exploring new therapeutic strategies. Furthermore, its chemical stability and solubility profile enhance its suitability for formulation into various dosage forms, including oral tablets and injectable solutions.

In conclusion, Ethyl 3-[(2-aminoethyl)amino]benzoate (CAS No. 1875171-60-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine. The compound's versatility as a scaffold for drug discovery further underscores its importance in the ongoing quest to develop novel therapeutics that address unmet medical needs.